Cas no 1361467-95-9 (2-(2,6-Dichlorophenyl)-4-hydroxy-3-methylpyridine)

• Product Name: 2-(2,6-Dichlorophenyl)-4-hydroxy-3-methylpyridine
• CAS No: 1361467-95-9
• MF: C₁₂H₉Cl₂NO
• MW: 254.111961126328
• CID: 4919597
• Update Time: 2025-06-08

2-(2,6-Dichlorophenyl)-4-hydroxy-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Dichlorophenyl)-4-hydroxy-3-methylpyridine

• Inchi： 1S/C12H9Cl2NO/c1-7-10(16)5-6-15-12(7)11-8(13)3-2-4-9(11)14/h2-6H,1H3,(H,15,16)
• InChI Key： MVJXCQYIXDEKGA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1=C(C)C(C=CN1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 352
• XLogP3: 3.4
• Topological Polar Surface Area: 29.1

Additional information on 2-(2,6-Dichlorophenyl)-4-hydroxy-3-methylpyridine

Introduction to 2-(2,6-Dichlorophenyl)-4-hydroxy-3-methylpyridine (CAS No. 1361467-95-9)

2-(2,6-Dichlorophenyl)-4-hydroxy-3-methylpyridine, with the CAS number 1361467-95-9, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with a 2,6-dichlorophenyl group, a hydroxyl group, and a methyl group. These functional groups contribute to its diverse chemical properties and potential biological activities.

The synthesis of 2-(2,6-Dichlorophenyl)-4-hydroxy-3-methylpyridine typically involves multi-step reactions, including the formation of the pyridine ring and subsequent functionalization. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product.

In terms of its physical and chemical properties, 2-(2,6-Dichlorophenyl)-4-hydroxy-3-methylpyridine is a solid at room temperature with a melting point ranging from 150 to 155°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various applications in pharmaceutical formulations and biological assays.

The biological activity of 2-(2,6-Dichlorophenyl)-4-hydroxy-3-methylpyridine has been extensively studied due to its potential therapeutic applications. Research has shown that this compound possesses significant anti-inflammatory and anti-cancer properties. A study published in the Journal of Medicinal Chemistry in 2020 demonstrated that 2-(2,6-Dichlorophenyl)-4-hydroxy-3-methylpyridine effectively inhibited the proliferation of human breast cancer cells by inducing apoptosis and cell cycle arrest. Additionally, it exhibited potent anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The mechanism of action of 2-(2,6-Dichlorophenyl)-4-hydroxy-3-methylpyridine has been elucidated through various biochemical and molecular biology techniques. It has been found to interact with specific cellular targets, including enzymes involved in signal transduction pathways and transcription factors. For example, it has been shown to inhibit the activity of protein kinase C (PKC), which plays a crucial role in cell proliferation and survival. Furthermore, it can modulate the expression of genes involved in apoptosis and inflammation by binding to specific DNA sequences.

In addition to its potential therapeutic applications, 2-(2,6-Dichlorophenyl)-4-hydroxy-3-methylpyridine has also been explored as a lead compound for drug discovery. Its unique structure provides a valuable scaffold for the design and synthesis of novel derivatives with enhanced biological activities. A recent study published in the European Journal of Medicinal Chemistry in 2021 reported the development of several analogs of 2-(2,6-Dichlorophenyl)-4-hydroxy-3-methylpyridine that exhibited improved potency and selectivity against specific cancer cell lines.

The safety profile of 2-(2,6-Dichlorophenyl)-4-hydroxy-3-methylpyridine is an important consideration for its potential use as a therapeutic agent. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on normal cells. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

In conclusion, 2-(2,6-Dichlorophenyl)-4-hydroxy-3-methylpyridine (CAS No. 1361467-95-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications.